2-(4,4-Difluorocyclohexyl)acetonitrile

• IUPAC Name: 2-(4,4-difluorocyclohexyl)acetonitrile
• InChI: InChI=1S/C8H11F2N/c9-8(10)4-1-7(2-5-8)3-6-11/h7H,1-5H2
• InChI Key: YCPSRZKMHXVJDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CC#N)(F)F
• Molecular Formula: C8H11F2N
• Molecular Weight: 159.18 g/mol
• CAS RN: 959600-88-5

Description

2-(4,4-Difluorocyclohexyl)acetonitrile is a chemical compound with the molecular formula C8H11F2N. It is also known by other names such as Cyclohexaneacetonitrile, 4,4-difluoro-; and (4,4-Difluoro-cyclohexyl)-acetonitrile. It is primarily used for research and development purposes.

Molecular Structure Analysis

The molecular weight of 2-(4,4-Difluorocyclohexyl)acetonitrile is 159.18. The molecular formula is C8H11F2N.

Scientific Research Applications

Synthesis and Organic Reactions

• 2-(4,4-Difluorocyclohexyl)acetonitrile is used in various synthetic processes. For example, it is involved in the synthesis of 2,2′-arylmethylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) and 1,8-dioxooctahydroxanthenes, using catalysts like ZnO and ZnO–acetyl chloride to yield products like 1,8-dioxo-octahydroxanthenes in high yields (Maghsoodlou et al., 2010).

Photodissociation in Metal Complexes

• It plays a crucial role in the selective photodissociation of acetonitrile ligands in ruthenium polypyridyl complexes, an important aspect in biological research and therapeutics. Studies using Density Functional Theory have elucidated the mechanisms behind this selective photodissociation (Tu et al., 2015).

Solvent Properties and Applications

• Acetonitrile, a key component of 2-(4,4-Difluorocyclohexyl)acetonitrile, is extensively used as a solvent in scientific research. Its applications range from being a solvent medium in various organic reactions to its use in enzyme-based catalytic processes. It's been observed that enzymes in acetonitrile solution can exhibit changes in specificity and selectivity, making it a subject of interest in computational studies like Molecular Dynamics (Alvarez et al., 2014).

Analytical Chemistry and Chromatography

• In analytical chemistry, acetonitrile is used in liquid-liquid partition chromatography. It serves as a stationary phase in systems for separating various organic compounds, demonstrating its versatility as a solvent in separation science (Corbin et al., 1960).

Photochemistry of Organic Compounds

• The compound plays a role in photochemical processes, like in the study of photoacid generation in photoresist formulations. Its interaction with other chemicals under photolysis reveals intricate mechanisms of photochemical reactions (Pohlers et al., 1999).

Unique Physicochemical Properties

• Acetonitrile exhibits unique physicochemical properties, particularly in its interactions with water, which affect analytical protocols in detection and separation science. This phenomenon is crucial in understanding the behavior of acetonitrile-water mixtures in various scientific applications (Zarzycki et al., 2010).

Catalysis and Chemical Reactions

• It is involved in catalytic reactions, such as the reduction of cyclohexanecarbonyl chloride, demonstrating its role in facilitating and influencing chemical transformations (Bhattacharya et al., 1998).

Safety and Hazards

2-(4,4-Difluorocyclohexyl)acetonitrile is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is advised to handle this chemical with appropriate safety measures, including wearing protective gloves, clothing, and eye/face protection.

Future Directions

As 2-(4,4-Difluorocyclohexyl)acetonitrile is primarily used for research and development purposes, its future directions would likely involve further studies and applications in various fields of research.

Synthesis routes and methods I

Procedure details

To a solution of Example 184B (4.5 g, 15 mmol) in dimethylsulfoxide (100 mL) was added sodium cyanide (Aldrich, 2.2 g, 45 mmol). The reaction mixture was stirred at 80° C. for 14 hours, cooled to room temperature, quenched with saturated aqueous NaHCO3 (50 mL) and extracted with diethyl ether (3×50 mL). The combined organic extracts were dried over anhydrous MgSO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using an Analogix® Intelliflash280™ (SiO2, 50% pentane in ether) to afford the title compound. MS (ESI+) m/z 177 (M+NH4)+.

Synthesis routes and methods II

Procedure details

To a solution of Example 184B (4.5 g, 15 mmol) in dimethylsulfoxide (100 mL) was added sodium cyanide (Aldrich, 2.2 g, 45 mmol). The reaction mixture was stirred at 80° C. for 14 hours, cooled to room temperature, quenched with saturated aqueous NaHCO3 (50 mL) and extracted with diethyl ether (3×50 mL). The combined organic extracts were dried over anhydrous MgSO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using an Analogix® Intelliflash280™ (SiO2, 50% pentane in ether) to afford the title compound. MS (ESI+) m/z 177 (M+NH4)+.